4-(1-Ethoxyethyl)benzoic acid
Cat. No. B8367508
M. Wt: 194.23 g/mol
InChI Key: RZNNRNXJQVPFLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09409865B2
Procedure details
To the solution of methyl 4-(1-ethoxyethyl)benzoate (191 mg, 0.92 mmol) in methanol and water (50 mL/10 mL) was added lithium hydroxide (100 mg, 4.2 mmol), the solution was stirred at room temperature for 12 hours. Then the solution was acidified by hydrogen chloride (1 N/mol) pH to 6, extracted with dichloromethane (80 mL*3), evaporated the solvent to give 4-(1-ethoxyethyl)benzoic acid (167 mg, 93%).
Name
methyl 4-(1-ethoxyethyl)benzoate
Quantity
191 mg
Type
reactant
Reaction Step One
Yield
93%
Identifiers
|
REACTION_CXSMILES
|
[CH2:1]([O:3][CH:4]([C:6]1[CH:15]=[CH:14][C:9]([C:10]([O:12]C)=[O:11])=[CH:8][CH:7]=1)[CH3:5])[CH3:2].[OH-].[Li+].Cl>CO.O>[CH2:1]([O:3][CH:4]([C:6]1[CH:7]=[CH:8][C:9]([C:10]([OH:12])=[O:11])=[CH:14][CH:15]=1)[CH3:5])[CH3:2] |f:1.2|
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Inputs
Step One
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Name
|
methyl 4-(1-ethoxyethyl)benzoate
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Quantity
|
191 mg
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Type
|
reactant
|
|
Smiles
|
C(C)OC(C)C1=CC=C(C(=O)OC)C=C1
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|
Name
|
|
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Quantity
|
100 mg
|
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Type
|
reactant
|
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Smiles
|
[OH-].[Li+]
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
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Smiles
|
CO
|
|
Name
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|
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Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
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Step Two
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Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
|
the solution was stirred at room temperature for 12 hours
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Rate
|
UNSPECIFIED
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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|
Details
|
to 6, extracted with dichloromethane (80 mL*3)
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated the solvent
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Outcomes
Product
Details
Reaction Time |
12 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)OC(C)C1=CC=C(C(=O)O)C=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 167 mg | |
| YIELD: PERCENTYIELD | 93% | |
| YIELD: CALCULATEDPERCENTYIELD | 93.5% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
